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Compound of Interest

Compound Name:
6-(4-Acetamido-1,8-

naphthalamido)hexanoic acid

Cat. No.: B063856 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
6-(4-Acetamido-1,8-naphthalamido)hexanoic acid is a multifunctional fluorescent dye.[1][2]

Such dyes are crucial instruments in a variety of biological experiments, enabling researchers

to observe and analyze cellular structures, monitor biomolecules, and assess cell functions.[1]

[2] This document provides the core physicochemical data for this compound, focusing on its

molecular weight and structure.

Core Physicochemical Data
The fundamental quantitative data for 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid is

summarized below.

Property Value

Molecular Formula C₂₀H₂₀N₂O₅

Molecular Weight 396.39 g/mol

CAS Number 172227-59-7
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Molecular Structure
The structural formula of 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid is presented

below. The structure consists of a 4-acetylamino-1,8-naphthalimide core, which is a highly

fluorescent, planar molecule, connected to a hexanoic acid linker.[3] This linker keeps the

fluorescent core at a distance from potential target molecules, which is advantageous in

applications such as in situ hybridization.[3]

Caption: Molecular structure of 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid.

Experimental Protocols and Signaling Pathways
Detailed experimental protocols and signaling pathway involvement are specific to the

application of 6-(4-Acetamido-1,8-naphthalamido)hexanoic acid in a particular biological

context. As a fluorescent label, its primary function is to be conjugated to other molecules (e.g.,

oligonucleotides) to allow for their detection and tracking.[3] The experimental design would,

therefore, be dictated by the nature of the molecule being studied and the biological question

being addressed. Information on specific signaling pathways would be a result of such studies,

rather than an inherent property of the dye itself. This compound is intended for research use

only.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b063856#6-4-acetamido-1-8-naphthalamido-
hexanoic-acid-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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